4-Chloromethyl-2-(2-fluoro-phenyl)-5-methyl-oxazole

• IUPAC Name: 4-(chloromethyl)-2-(2-fluorophenyl)-5-methyl-1,3-oxazole
• InChI: InChI=1S/C11H9ClFNO/c1-7-10(6-12)14-11(15-7)8-4-2-3-5-9(8)13/h2-5H,6H2,1H3
• InChI Key: FPUOUVIUAUPHRS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=CC=CC=C2F)CCl
• Molecular Formula: C11H9ClFNO
• DSSTOX Substance ID: DTXSID40403334
• Molecular Weight: 225.64 g/mol
• CAS RN: 671215-76-2

Description

4-Chloromethyl-2-(2-fluoro-phenyl)-5-methyl-oxazole (CMPFMO) is a chlorinated oxazole compound that has been used in a variety of applications, such as in pharmaceuticals, agrochemicals, and materials science. It has been found to possess a wide range of biological activities, including antifungal, antibacterial, and anti-inflammatory. CMPFMO has also been used in the synthesis of various other compounds, such as 2-fluoro-phenyl-5-methyl-oxazole (FPMO) and 4-chloromethyl-2-phenyl-5-methyl-oxazole (CMPO).

Scientific Research Applications

Synthesis and Characterization

4-Chloromethyl-2-(2-fluoro-phenyl)-5-methyl-oxazole and its derivatives are utilized in the synthesis of complex molecules. For instance, compounds with chloromethyl and fluorophenyl groups serve as effective scaffolds for synthetic elaboration, offering pathways to create 2-alkylamino-, 2-alkylthio-, and 2-alkoxy-(methyl) oxazoles. These molecules are notable for their reactivity, allowing for the construction of a wide variety of structurally diverse compounds (Patil & Luzzio, 2016).

Fluorescent Probes Development

The research into 2,5-diphenyloxazoles has led to the preparation of new fluorescent solvatochromic dyes, demonstrating strong solvent-dependent fluorescence. Such compounds, featuring a "push-pull" electron transfer system, are pivotal in developing ultra-sensitive fluorescent molecular probes for studying biological events and processes, illustrating the critical role of oxazole derivatives in enhancing our understanding of biological systems (Diwu et al., 1997).

Corrosion Inhibition

Derivatives of 4H-1,2,4-triazole, including those integrated with chloromethyl and fluorophenyl functionalities, are investigated for their effectiveness as corrosion inhibitors, particularly for protecting mild steel in acidic media. These studies reveal the potential of such compounds in significantly reducing corrosion, offering insights into their adsorption mechanisms and providing a basis for developing more effective corrosion protection strategies (Bentiss et al., 2007).

Advanced Materials and Chemical Reactions

Research has also delved into the reactivity and utility of oxazoline and benzoxazole derivatives in various chemical reactions, highlighting their importance in synthesizing new materials and chemicals. These studies contribute to our understanding of the fundamental chemistry of such compounds and their potential applications in designing novel materials with specific properties (Misra & Ila, 2010).